Cas no 13684-31-6 ([1,1'-Biphenyl]-4-ol,3,4',5-trinitro-)

[1,1'-Biphenyl]-4-ol,3,4',5-trinitro- structure
13684-31-6 structure
Product Name:[1,1'-Biphenyl]-4-ol,3,4',5-trinitro-
CAS No:13684-31-6
MF:C12H7N3O7
MW:305.199882745743
CID:228572
PubChem ID:262250
Update Time:2025-04-19

[1,1'-Biphenyl]-4-ol,3,4',5-trinitro- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-ol,3,4',5-trinitro-
    • 2,6-dinitro-4-(4-nitrophenyl)phenol
    • MLS002695314
    • 13684-31-6
    • AKOS005446747
    • CHEMBL1722625
    • NSC 95697
    • DTXSID60294281
    • SMR001561220
    • HMS3092A21
    • NSC95697
    • 3,5,4'-trinitro-4-hydroxy-biphenyl
    • NSC-95697
    • Inchi: 1S/C12H7N3O7/c16-12-10(14(19)20)5-8(6-11(12)15(21)22)7-1-3-9(4-2-7)13(17)18/h1-6,16H
    • InChI Key: FHTDWPRNGLZIRR-UHFFFAOYSA-N
    • SMILES: OC1=C(C=C(C=C1[N+](=O)[O-])C1C=CC(=CC=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 305.02839957g/mol
  • Monoisotopic Mass: 305.02839957g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 158Ų
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent